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Compound of Interest

Compound Name:
(2E)-1-(4-nitrophenyl)-3-

phenylprop-2-en-1-one

CAS No.: 1152-48-3

Cat. No.: B072045

Get Quote

An In-Depth Technical Guide for Accurate Purity Assessment

In the realm of synthetic organic chemistry and drug development, the precise characterization

of a synthesized compound is paramount. Among the fundamental techniques for assessing

purity, melting point determination remains a critical and accessible method. This guide

provides a comprehensive comparison and validation protocol for the melting point range of

pure 4'-nitrochalcone, a versatile intermediate in medicinal chemistry.

The Significance of a Sharp Melting Point
The melting point of a crystalline solid is the temperature at which it transitions from a solid to a

liquid state. For a pure substance, this transition occurs over a narrow temperature range. The

presence of impurities disrupts the crystal lattice, typically causing a depression and

broadening of the melting point range.[1] Therefore, a sharp and reproducible melting point is a

reliable indicator of high purity.[1]
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A review of authoritative sources provides a baseline for the expected melting point of pure 4'-

nitrochalcone. The compound, with the molecular formula C15H11NO3, typically appears as a

yellow to brown crystalline powder.[2][3]

Source Reported Melting Point (°C)

Sigma-Aldrich 158-160

Sriramchem 158-160[2]

ChemicalBook 158-160[4]

Molbase 158-160[3]

Lab Pro Inc 165[5]

As indicated in the table, the consensus in the literature points to a melting point range of 158-

160 °C for pure 4'-nitrochalcone. The value of 165 °C from a single source may represent a

slight variation in experimental conditions or instrumentation.

Experimental Protocol for Melting Point
Determination
This protocol outlines a standardized procedure for accurately determining the melting point

range of a synthesized 4'-nitrochalcone sample using a digital melting point apparatus.

Materials:

Synthesized 4'-nitrochalcone (finely powdered)

Capillary tubes (one end sealed)

Digital melting point apparatus (e.g., Mel-Temp or similar)

Mortar and pestle

Spatula

Procedure:
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Sample Preparation:

Ensure the 4'-nitrochalcone sample is completely dry and finely powdered. If necessary,

gently grind the crystals in a clean, dry mortar and pestle.[6] This ensures uniform packing

and heat transfer.

Loading the Capillary Tube:

Press the open end of a capillary tube into the powdered sample.

Invert the tube and gently tap it on a hard surface to pack the solid into the sealed end.[7]

[8]

The packed sample height should be approximately 2-3 mm.[6][8] An excessive amount of

sample can lead to a broader melting range.

Apparatus Setup:

Ensure the heating block of the melting point apparatus is at room temperature or at least

20 °C below the expected melting point.[6]

Insert the capillary tube into the sample holder of the apparatus.

Rapid Determination (Optional but Recommended):

If the approximate melting point is unknown, perform a rapid heating run (5-10 °C per

minute) to get a preliminary estimate.[6]

Note the temperature at which the sample melts. This will inform the more precise

measurement.

Accurate Determination:

Allow the apparatus to cool to at least 20 °C below the estimated melting point.

Insert a fresh capillary tube with the sample. Never re-melt a sample, as this can lead to

decomposition or changes in crystal structure.[8]
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Set the heating rate to a slow and steady 1-2 °C per minute.[7] A slow heating rate is

crucial for an accurate determination.

Record the temperature at which the first drop of liquid appears (T1).

Continue heating slowly and record the temperature at which the entire sample has

completely melted and is a clear liquid (T2).

The melting point range is reported as T1 - T2.

Interpreting the Results
For a highly pure sample of 4'-nitrochalcone, the experimentally determined melting point range

should be narrow (typically within 1-2 °C) and fall within the established literature range of 158-

160 °C. A broader range or a depressed melting point suggests the presence of impurities.

Workflow for Melting Point Validation
The following diagram illustrates the logical flow of the melting point validation process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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